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Compound of Interest

Compound Name: 6-Methoxy-2-hexanone

Cat. No.: B8764021 Get Quote

IUPAC Name: 6-methoxyhexan-2-one

For the attention of: Researchers, scientists, and drug development professionals.

This technical guide provides a summary of the available information on 6-methoxy-2-
hexanone, including its chemical identity and computed physicochemical properties. While

extensive experimental data is limited in publicly accessible literature, this document

consolidates the current knowledge.

Chemical Identity and Properties
6-Methoxy-2-hexanone is a ketone with a methoxy group at the 6-position. Its fundamental

properties are summarized in the table below. It is important to note that much of the available

data is computationally predicted rather than experimentally verified.
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Property Value Source

IUPAC Name 6-methoxyhexan-2-one [1]

CAS Number 29006-00-6 [1]

Molecular Formula C₇H₁₄O₂ [1][2]

Molecular Weight 130.18 g/mol [1]

Canonical SMILES CC(=O)CCCCOC [1]

InChI Key
BBFYIMIWUNYAAX-

UHFFFAOYSA-N
[1]

XLogP3 (Computed) 0.4 [1]

Monoisotopic Mass 130.099379685 Da [1][2]

Spectroscopic Data
While detailed experimental protocols for the acquisition of spectroscopic data are not available

in the reviewed literature, the existence of the following spectra is noted in chemical databases.

This information can be valuable for the structural confirmation of 6-methoxy-2-hexanone.

¹³C NMR Spectroscopy: Data is available, which would be crucial for identifying the carbon

skeleton and the position of the carbonyl and methoxy groups.[1]

Mass Spectrometry (GC-MS): Gas chromatography-mass spectrometry data is available,

providing information on the fragmentation pattern of the molecule, which aids in its

identification and structural elucidation.[1]

Infrared (IR) Spectroscopy: Vapor phase IR spectra are available, which would show

characteristic absorption bands for the carbonyl (C=O) and ether (C-O-C) functional groups.

[1]

Synthesis and Experimental Protocols
A specific, detailed experimental protocol for the synthesis of 6-methoxy-2-hexanone is not

readily available in the scientific literature. However, general synthetic strategies for ketones
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and ethers can be inferred. A plausible, though not explicitly documented, synthetic approach

could involve the following logical steps:

Conceptual Synthesis Workflow for 6-methoxyhexan-2-one

Alkylation Approach

Hydrolysis and Decarboxylation

Starting Material:
Acetoacetic Ester

Acetoacetic Ester Synthesis:
Alkylation

Reagent:
1-bromo-4-methoxybutane

Base (e.g., NaOEt)

Alkylated Intermediate

Forms C-C bond

Saponification
(e.g., aq. NaOH)

Acidification and Heating
(e.g., H₃O⁺, Δ)

6-methoxyhexan-2-one

Yields final product
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Caption: Conceptual workflow for the synthesis of 6-methoxyhexan-2-one.

Applications and Biological Activity
Currently, there is a notable lack of specific information regarding the applications or biological

activity of 6-methoxy-2-hexanone in the reviewed scientific literature and patents. Research

into structurally similar compounds, such as other methoxylated ketones or hexanone

derivatives, may offer insights into potential areas of investigation. For instance, various

ketones are explored as intermediates in pharmaceutical synthesis.

Conclusion
This technical guide consolidates the available information on 6-methoxy-2-hexanone. While

its fundamental chemical identity is established, there is a clear opportunity for further research

to determine its experimental physicochemical properties, develop and publish detailed

synthetic protocols, and explore its potential applications and biological activities. Such studies

would significantly enhance the understanding of this compound and its potential utility for

researchers and drug development professionals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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